Cas no 143622-23-5 (2,5-Methanocyclopenta[b]pyrrole(9CI))

2,5-Methanocyclopenta[b]pyrrole(9CI) Properties

Names and Identifiers

• 2,5-Methanocyclopenta[b]pyrrole(9CI)
• 2,5-methanocyclopenta[b]pyrrole
• ACMC-20n2yr
• AG-D-86294
• CTK0H0724
• KB-165475
• DTXSID60663812
• 143622-23-5
• 2-azatricyclo[3.3.1.03,7]nona-1,3,5,7-tetraene
• +Expand

• InChIKey： UPPHCWGFJGDZLQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H5N/c1-5-2-7-4-6(1)8(3-5)9-7/h1,3-4H,2H2
• SMILES： N1C2CC3=CC=1C(=C3)C=2

Computed Properties

• Exact Mass: 115.04200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 115.042
• Heavy Atom Count: 9
• Complexity: 314
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 12.4A^2

Experimental Properties

• LogP: 1.03060
• PSA: 12.36000